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Technical Support Center: Deltasol
Electromechanical Relays
This guide provides troubleshooting information and frequently asked questions for

researchers, scientists, and drug development professionals utilizing equipment with Deltasol
electromechanical relays.

Frequently Asked Questions (FAQs)
Q1: What are the primary functions of the electromechanical relays in Deltasol controllers?

A1: The electromechanical relays in Deltasol controllers are primarily responsible for switching

connected components such as pumps and valves on and off.[1] Some controllers feature

semiconductor relays for pump speed control, while others use electromechanical relays for

simple on/off functions.[1][2] These relays operate in either an automatic mode, controlled by

the system's sensors and programming, or a manual mode for direct user control and testing.

[1][3]

Q2: How can I manually test the function of a specific relay?

A2: Most Deltasol controllers provide a manual operation mode to test individual relays.[1][3]

To access this, navigate to the "Manual Operation" or "MAN" setting in the controller's menu.

From there, you can select the desired relay and switch its state between "Off", "Auto", and
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"On".[1][3] This is useful for diagnosing whether a connected component (like a pump) is

functioning correctly.

Q3: What does a flashing red control lamp on my Deltasol controller indicate?

A3: A flashing red control lamp on a Deltasol controller signals a system malfunction.[1] This

could be due to a variety of issues, including sensor faults or problems with the connected

components. The controller's display may provide more specific error codes or symbols to help

pinpoint the exact cause of the fault.[4]

Q4: My relay appears to be "sticking" in the "on" position, even when the controller indicates it

should be off. What could be the cause?

A4: A "sticking" relay can be a mechanical issue within the relay itself or a problem with the

controller's driver circuit.[5] One user reported that tapping the relay resolved the issue

temporarily, suggesting a mechanical problem.[5] However, if the relay re-engages immediately

after a power cycle, it could indicate that the controller is still instructing it to be on due to a

faulty sensor reading or an issue with the internal logic.[5]

Troubleshooting Guides
Issue 1: Connected Component (e.g., Pump, Valve) is
Not Activating
This troubleshooting guide follows a logical progression to identify the source of the problem

when a component connected to a relay is not turning on.
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Component Activation Troubleshooting Workflow
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Experimental Protocol:

Enter Manual Mode: Access the controller's menu and select the manual operation mode.[1]

[3]

Activate Relay: Select the specific relay connected to the non-functioning component and

switch it to the "On" position.[1]

Observe Component: Check if the component (e.g., pump) activates.

If Yes: The relay and the component are likely functioning correctly. The issue may lie with

the automatic control logic. Proceed to step 4.

If No: The problem is likely with the component itself or its wiring. Check the component's

power supply and connections.

Return to Automatic Mode: Set the relay back to "Auto" mode.

Verify System Parameters: Check the controller's settings, such as temperature differentials

and setpoints, to ensure they are configured correctly for the desired operation.

Inspect Sensor Data: Monitor the sensor readings on the controller's display. Inaccurate or

erratic sensor data can prevent the controller from activating the relay. If sensor readings are

suspect, inspect the sensor wiring and the sensor itself.

Issue 2: Relay Does Not Disengage (Sticking)
This guide helps to determine the cause of a relay that remains active when it should be off.
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Relay Sticking Troubleshooting Workflow

Experimental Protocol:

Power Cycle: Turn off the main power to the Deltasol controller, wait for a few seconds, and

then turn it back on.

Observe Relay State: After the controller reinitializes, check if the relay in question is now off.
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If it remains on: This strongly suggests a mechanical failure within the relay. The contacts

may be welded together.[5]

If it turns off initially but then turns back on: This indicates the controller is commanding the

relay to be on. Proceed to the next step.

Verify Sensor Inputs: Check the readings of the sensors that control the logic for that relay.

For example, if a pump is running continuously, check the collector and storage tank

temperatures to see if the differential is within the activation range. A faulty sensor providing

incorrect readings can cause the controller to keep the relay energized.

Technical Data Summary
For detailed specifications, always refer to the user manual for your specific Deltasol controller

model. The following table provides a general overview of relay specifications found in common

models.

Specification Deltasol BS Series Deltasol C/4 Deltasol E

Relay Type
Semiconductor and/or

Electromechanical[2]

Semiconductor and

Electromechanical[4]

Electromechanical

and Dry Contact[1]

Manual Operation Yes[2] Yes[4] Yes[1]

Minimum Load

(Semiconductor)
20 W[2][6] 20 W[4] 20 W (for R1-R3)[1]

Fuse T4A[2] T2A[4] T4A[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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